Cas no 345633-14-9 (2-1-(ethoxycarbonyl)cyclobutylacetic acid)

• Product Name: 2-1-(ethoxycarbonyl)cyclobutylacetic acid
• CAS No: 345633-14-9
• MF: C₉H₁₄O₄
• MW: 186.205063343048
• CID: 4649509
• PubChem ID: 70107313
• Update Time: 2025-06-18

2-1-(ethoxycarbonyl)cyclobutylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[1-(ethoxycarbonyl)cyclobutyl]acetic acid
• Cyclobutaneacetic acid, 1-(ethoxycarbonyl)-
• 2-1-(ethoxycarbonyl)cyclobutylacetic acid

• Inchi： 1S/C9H14O4/c1-2-13-8(12)9(4-3-5-9)6-7(10)11/h2-6H2,1H3,(H,10,11)
• InChI Key： MPGWAENNQRIXRW-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)(CC(O)=O)CCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on 2-1-(ethoxycarbonyl)cyclobutylacetic acid

Professional Introduction to 2-1-(ethoxycarbonyl)cyclobutylacetic acid (CAS No. 345633-14-9)

2-1-(ethoxycarbonyl)cyclobutylacetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 345633-14-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of β-keto acids and exhibits a unique structural framework characterized by a cyclobutyl ring substituted with an ethoxycarbonyl group and a carboxylic acid moiety. The presence of these functional groups imparts distinct reactivity and makes it a valuable intermediate in the synthesis of more complex molecules, particularly in drug development.

The ethoxycarbonyl group, also known as an acetyl group when attached to oxygen, plays a pivotal role in the reactivity of this compound. It serves as a versatile handle for further functionalization through reactions such as hydrolysis, reduction, or condensation reactions. These transformations are often employed in medicinal chemistry to introduce new pharmacophores or to modify existing ones, thereby tailoring the biological activity of the resulting molecules. The cyclobutyl ring, on the other hand, contributes to the steric and electronic properties of the molecule, influencing its interactions with biological targets such as enzymes and receptors.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. 2-1-(ethoxycarbonyl)cyclobutylacetic acid has emerged as a promising building block in this endeavor. Its structural motif is reminiscent of several biologically active compounds, including nonsteroidal anti-inflammatory drugs (NSAIDs) and kinase inhibitors. For instance, derivatives of this compound have been explored as potential inhibitors of cyclooxygenase (COX) enzymes, which are key targets in the development of NSAIDs for pain relief and anti-inflammatory therapy.

One of the most compelling aspects of 2-1-(ethoxycarbonyl)cyclobutylacetic acid is its utility in constructing heterocyclic scaffolds. Heterocycles are widely prevalent in biologically active molecules due to their ability to mimic natural product structures and exhibit favorable pharmacokinetic properties. By incorporating this compound into synthetic routes, chemists can readily access cyclobutyl-containing heterocycles that may possess unique pharmacological profiles. Recent studies have demonstrated its application in generating fused cyclobutane-pyridine and cyclobutane-furan derivatives, which have shown promise as scaffolds for antimicrobial and anticancer agents.

The pharmaceutical industry has also recognized the potential of 2-1-(ethoxycarbonyl)cyclobutylacetic acid as a precursor for peptidomimetics. Peptidomimetics are designed to mimic the biological activity of natural peptides while avoiding their limitations, such as poor oral bioavailability and susceptibility to enzymatic degradation. The cyclobutyl ring can serve as a rigid scaffold that mimics peptide bonds, while the carboxylic acid and ethoxycarbonyl groups provide sites for further derivatization. This approach has been particularly fruitful in developing inhibitors of proteases, which are critical targets in diseases such as cancer and inflammation.

Advances in computational chemistry have further enhanced the utility of 2-1-(ethoxycarbonyl)cyclobutylacetic acid by enabling high-throughput virtual screening (HTVS) and molecular docking studies. These computational methods allow researchers to rapidly evaluate large libraries of derivatives for their potential binding affinity to biological targets. For example, virtual screening has identified several analogs of this compound that exhibit strong binding interactions with bacterial enzymes involved in metabolic pathways essential for bacterial survival. Such findings have paved the way for novel antibiotics targeting resistant strains.

The synthesis of 2-1-(ethoxycarbonyl)cyclobutylacetic acid itself presents an intriguing challenge due to its strained cyclobutyl core. Traditional synthetic routes often involve multi-step sequences with moderate yields and require careful optimization to minimize side reactions. However, recent methodologies have leveraged transition metal catalysis and organometallic chemistry to streamline these processes. For instance, palladium-catalyzed cross-coupling reactions have been employed to construct the cyclobutyl ring efficiently from simpler precursors. Such advances not only improve scalability but also open doors for exploring new synthetic strategies.

In addition to its pharmaceutical applications, 2-1-(ethoxycarbonyl)cyclobutylacetic acid has found utility in materials science research. Its ability to undergo polymerization or copolymerization with other monomers allows for the creation of novel polymeric materials with tailored properties. These polymers may find applications in drug delivery systems, where controlled release profiles are essential for optimizing therapeutic efficacy. Furthermore, the incorporation of bulky cycloalkyl groups into polymer backbones can influence material characteristics such as solubility and mechanical strength.

The environmental impact of synthesizing and utilizing 2-1-(ethoxycarbonyl)cyclobutylacetic acid is another consideration that merits discussion. As with many specialty chemicals, sustainable practices are increasingly being adopted to minimize waste generation and energy consumption during production processes. Green chemistry principles are being applied by researchers who aim to develop catalytic methods that use renewable feedstocks or operate under milder conditions compared to traditional approaches.

Looking ahead, future research directions may focus on expanding the chemical space accessible through derivatives of 2-1-(ethoxycarbonyl)cyclobutylacetic acid by exploring novel functionalization strategies or combining it with other heterocyclic systems. The integration of machine learning techniques into drug discovery pipelines could further accelerate the identification of lead compounds derived from this scaffold by predicting biological activity based on structural features alone.

In conclusion,2-1-(ethoxycarbonyl)cyclobutylacetic acid (CAS No. 345633-14-9) represents a versatile intermediate with broad applications across pharmaceutical chemistry,bioorganic synthesis,molecular materials science . Its unique structural features make it an invaluable tool for designing new therapeutic agents ,and ongoing research continues t o uncover its full potential . As scientific understanding evolves ,this compound is poised t o play an increasingly significant role i n addressing complex challenges i n medicine .